Cas no 1807146-16-2 (5-Amino-4-bromo-2-nitropyridine)
5-Amino-4-bromo-2-nitropyridine is a halogenated nitropyridine derivative with significant utility in synthetic organic chemistry. Its structure, featuring amino, bromo, and nitro functional groups, makes it a versatile intermediate for constructing complex heterocyclic compounds, particularly in pharmaceutical and agrochemical applications. The bromo substituent enables further functionalization via cross-coupling reactions, while the nitro and amino groups offer opportunities for selective reduction or substitution. This compound is valued for its reactivity in nucleophilic aromatic substitution (SNAr) and metal-catalyzed transformations. Its well-defined crystalline form ensures consistent purity, facilitating precise use in multi-step synthesis. Suitable for research and industrial-scale applications, it serves as a key building block in medicinal chemistry and material science.
1807146-16-2 structure
Product Name:5-Amino-4-bromo-2-nitropyridine
CAS No:1807146-16-2
MF:C5H4BrN3O2
MW:218.008159637451
CID:4803574
Update Time:2025-06-09
5-Amino-4-bromo-2-nitropyridine Chemical and Physical Properties
Names and Identifiers
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- 5-Amino-4-bromo-2-nitropyridine
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- Inchi: 1S/C5H4BrN3O2/c6-3-1-5(9(10)11)8-2-4(3)7/h1-2H,7H2
- InChI Key: PPQJIWFOTRXRHQ-UHFFFAOYSA-N
- SMILES: BrC1=CC([N+](=O)[O-])=NC=C1N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 160
- XLogP3: 1
- Topological Polar Surface Area: 84.7
5-Amino-4-bromo-2-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029016458-250mg |
5-Amino-4-bromo-2-nitropyridine |
1807146-16-2 | 95% | 250mg |
$1,009.40 | 2022-03-31 | |
| Alichem | A029016458-1g |
5-Amino-4-bromo-2-nitropyridine |
1807146-16-2 | 95% | 1g |
$2,923.95 | 2022-03-31 |
5-Amino-4-bromo-2-nitropyridine Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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